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Compound of Interest

Compound Name: O-Desmethyl Quinidine

Cat. No.: B15600903

Essential Safety and Handling Guide for O-
Desmethyl Quinidine

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This guide provides essential, immediate safety
and logistical information for O-Desmethyl Quinidine, a metabolite of the antiarrhythmic agent
Quinidine. The following procedural guidance is designed to answer specific operational
questions and build a foundation of trust in laboratory safety and chemical handling.

Physical and Chemical Properties

A summary of the key quantitative data for O-Desmethyl Quinidine is presented below for
easy reference.
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Property Value

CAS Number 70877-75-7
Molecular Formula C19H22N202
Molecular Weight 310.39 g/mol
Physical Form White to Yellow Solid
Melting Point 152 °C

Store at refrigerator (2-8°C) for long-term
Storage ) ]
storage. Keep container tightly closed.

Hazard Identification and Personal Protective
Equipment (PPE)

O-Desmethyl Quinidine is classified with the following hazards:
e H302: Harmful if swallowed.
e H317: May cause an allergic skin reaction.

Adherence to the following PPE protocols is mandatory to minimize exposure and ensure
personal safety.
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Protective Equipment Specification

Chemical-resistant, impervious gloves (e.g.,

nitrile rubber) must be worn. Gloves must be
Hand Protection inspected prior to use. Two pairs of

chemotherapy gloves may be required for

extensive handling.

] Use tightly fitting safety goggles with side-
Eye/Face Protection ) )
shields or a face shield.

Wear a lab coat or a disposable gown shown to
Skin and Body Protection be resistant to chemical permeation. Ensure full

skin coverage.

In case of insufficient ventilation or potential for
) ) aerosol formation, use a NIOSH-approved N95
Respiratory Protection ) ) ]
respirator or higher. A full-face respirator may be

necessary if exposure limits are exceeded.

Operational Plan: Safe Handling Protocol

Engineering Controls:

+ Handle O-Desmethyl Quinidine in a well-ventilated area. A certified chemical fume hood is
strongly recommended, especially when handling the solid form to avoid dust formation.

Procedural Steps:

» Preparation: Before handling, ensure all necessary PPE is correctly donned. Prepare the
work area by covering surfaces with absorbent, disposable bench paper.

e Handling:
o Avoid the formation of dust and aerosols.
o Do not breathe dust, fumes, gas, mist, vapors, or spray.

o Avoid contact with skin and eyes.
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o Do not eat, drink, or smoke when using this product.

o Wash hands thoroughly after handling.

o Contaminated Clothing: Contaminated work clothing should not be allowed out of the
workplace.

Emergency and Accidental Release Plan

Spill Procedures:

Evacuate: Evacuate personnel from the immediate spill area.

Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if safe to do so.

Cleanup:

o For solid spills, gently dampen the material with a suitable solvent (e.g., acetone) to avoid
generating dust.

o Carefully transfer the dampened material and any contaminated absorbent paper into a
suitable, labeled, sealed container for disposal.

o Wash the spill area with a soap and water solution.

» Re-entry: Do not re-enter the contaminated area until a safety officer has verified that the
area has been properly cleaned.

First Aid Measures:
 If Swallowed: Get medical help.

 If on Skin: Wash with plenty of soap and water. If skin irritation or rash occurs, get medical
advice/attention.

Disposal Plan
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Dispose of O-Desmethyl Quinidine and its contaminated materials in accordance with all
applicable federal, state, and local environmental regulations.

» Waste Collection: Collect waste material in a properly labeled, sealed, and compatible

container.
» Disposal Method:

o For unused or expired product, the preferred method is through a licensed professional
waste disposal service or a drug take-back program.

o If a take-back program is not available, the "mix and discard" method can be used for

small quantities:
1. Remove the compound from its original container.

2. Mix it with an undesirable substance such as used coffee grounds, dirt, or cat litter. This
makes the drug less appealing to children and pets.

3. Place the mixture in a sealable bag or container to prevent leakage.
4. Dispose of the sealed container in the household trash.
o Do not dispose of down the drain or in the toilet.

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of O-

Desmethyl Quinidine.
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Preparation
- Don PPE
- Prepare work area

1

Handling
- Use fume hood
- Avoid dust/aerosols

Accidental Spill

Spill Cleanup
Experimental Use - Evacuate & Ventilate
- Contain & Clean

Waste Disposal
- Collect in labeled container
- Follow disposal protocol

End of Process

Safe Handling and Disposal Workflow for O-Desmethyl Quinidine

Click to download full resolution via product page
Caption: Workflow for O-Desmethyl Quinidine: from preparation to disposal.

» To cite this document: BenchChem. [Personal protective equipment for handling O-
Desmethyl Quinidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15600903#personal-protective-equipment-for-
handling-o-desmethyl-quinidine]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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